Cas no 1805310-90-0 (Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1805310-90-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4848065
• Update Time: 2025-05-19

Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(14)7-4-6(8(11)12)5-13-9(7)15-2/h4-5,8H,3H2,1-2H3
• InChI Key： OJOTYRUVMFERQA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OCC)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1805310-90-0): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1805310-90-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and difluoromethyl functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula is C₁₀H₁₁F₂NO₃, and it exhibits a molecular weight of 231.20 g/mol. The presence of the difluoromethyl group enhances its reactivity, making it a valuable building block in medicinal chemistry.

The compound's structural features, including the methoxy and ester functionalities, contribute to its solubility in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dichloromethane. Researchers often utilize Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate in the development of novel drug candidates, particularly in the areas of kinase inhibitors and anti-inflammatory agents. Its ability to act as a precursor for bioactive molecules has made it a subject of interest in recent studies exploring treatments for chronic diseases and metabolic disorders.

In the agrochemical sector, Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate is investigated for its potential role in the synthesis of next-generation pesticides and herbicides. The difluoromethyl moiety is known to improve the bioavailability and stability of agrochemicals, making this compound a promising candidate for sustainable agricultural solutions. With the growing demand for environmentally friendly crop protection agents, this compound aligns well with current trends in green chemistry.

From a market perspective, the demand for Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate is expected to rise due to its applications in high-value industries. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies, driving its commercial viability. Additionally, advancements in synthetic methodologies have improved the scalability of its production, ensuring a steady supply for industrial and academic use.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, esterification, and the introduction of the difluoromethyl group via nucleophilic substitution or radical reactions. Researchers often optimize these processes to achieve higher yields and purity, which are critical for downstream applications.

Another trending topic is the safety and handling of Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, ensuring compliance with environmental and occupational health standards.

In summary, Ethyl 5-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1805310-90-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and growing industrial relevance make it a subject of ongoing research and commercial interest. As scientific advancements continue to uncover new uses for this molecule, its role in innovation is likely to expand further.